Cas no 2305080-46-8 ((S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride)

• Product Name: (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride
• CAS No: 2305080-46-8
• MF: C₁₁H₂₃ClN₂O₃
• MW: 266.764922380447
• MDL: MFCD31693637
• CID: 4777081
• Update Time: 2026-02-27

(S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride
• SB35734
• tert-Butyl (S)-3-(methoxymethyl)piperazine-1-carboxylate hydrochloride

• MDL： MFCD31693637
• Inchi： 1S/C11H22N2O3.ClH/c1-11(2,3)16-10(14)13-6-5-12-9(7-13)8-15-4;/h9,12H,5-8H2,1-4H3;1H/t9-;/m0./s1
• InChI Key： AIVYOTGQZDOCNR-FVGYRXGTSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCN[C@H](COC)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 50.8

Additional information on (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride

Introduction to (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride (CAS No. 2305080-46-8)

The compound (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride, identified by its CAS number 2305080-46-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine family, which is well-documented for its diverse biological activities and utility in medicinal chemistry. The specific stereochemistry of the (S)-configuration and the presence of a methoxymethyl group at the 3-position, combined with a tert-butyl ester and hydrochloride salt form, contribute to its unique pharmacological profile.

In recent years, there has been a growing interest in piperazine derivatives due to their potential as intermediates in the synthesis of various therapeutic agents. The (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride has been studied for its role in the development of drugs targeting neurological and psychiatric disorders. Its structural features make it a valuable building block for further chemical modifications, enabling the design of novel molecules with enhanced efficacy and reduced side effects.

One of the most compelling aspects of this compound is its application in the synthesis of pharmacologically active molecules. The tert-butyl ester group provides a handle for further functionalization, allowing chemists to explore a wide range of derivatives. This flexibility has been exploited in the development of new drugs that target specific receptors or enzymes involved in disease pathways. For instance, piperazine derivatives have shown promise in the treatment of depression, anxiety, and other central nervous system disorders.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly for piperazine-based compounds. The (S)-configuration of (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride has been found to be crucial for achieving optimal biological activity. This stereochemical specificity is often reflected in higher binding affinities and improved pharmacokinetic properties compared to their racemic counterparts. Such findings underscore the significance of chirality in medicinal chemistry and reinforce the value of this compound as a lead structure.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various applications in pharmaceutical research. Solubility is a critical factor in drug formulation, as it directly impacts bioavailability and therapeutic efficacy. By incorporating a hydrochloride salt, researchers can ensure that the compound remains stable under different conditions and can be easily incorporated into experimental protocols.

Moreover, the methoxymethyl group at the 3-position of the piperazine ring introduces additional reactivity, allowing for further derivatization through nucleophilic substitution or other chemical transformations. This feature has been leveraged in synthetic chemistry to create complex molecular architectures with tailored biological activities. For example, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are increasingly important in oncology research.

The pharmaceutical industry has shown particular interest in kinase inhibitors due to their potential in treating cancer and inflammatory diseases. Piperazine derivatives have been identified as key motifs in many kinase inhibitors, owing to their ability to modulate enzyme activity through binding to specific pockets on the kinase surface. The (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride serves as an excellent starting point for designing such inhibitors, providing a scaffold that can be modified to enhance target specificity and reduce off-target effects.

In conclusion, (S)-3-Methoxymethyl-piperazine-1-carboxylic acid tert-butyl ester hydrochloride (CAS No. 2305080-46-8) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features, including stereochemical specificity and functional groups that allow for further derivatization, make it an indispensable tool for drug discovery and development. As research continues to uncover new therapeutic applications for piperazine derivatives, this compound is poised to play a significant role in shaping the future of medicinal chemistry.